molecular formula C120H169N31O49S B15379247 3xFlag

3xFlag

Cat. No.: B15379247
M. Wt: 2861.9 g/mol
InChI Key: SNXSKDGBSPFDDR-ASSVVPLUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The 3xFLAG epitope tag is a triplicate repetition of the FLAG peptide (DYKDDDDK), widely used in molecular biology for protein detection, purification, and localization. Its design leverages the high specificity of the anti-FLAG M2 monoclonal antibody, enabling sensitive detection and efficient affinity purification . Applications span diverse systems, including mammalian cells (e.g., HeLa, HEK-293T), bacteria (e.g., Escherichia coli, Salmonella), and model organisms like C. elegans and Saccharomyces cerevisiae . Key advantages include:

  • High Affinity: The 3xFLAG peptide binds anti-FLAG antibodies with an IC50 of 96 nM, outperforming many competitors in immunoassays .
  • Versatility: Successfully used in immunoprecipitation, chromatin immunoprecipitation (ChIP-seq), and CRISPR/Cas9-mediated gene editing assays .
  • Low Cross-Reactivity: Minimal interference with endogenous proteins due to its synthetic origin .

Properties

Molecular Formula

 C120H169N31O49S

Molecular Weight

 2861.9 g/mol

IUPAC Name

 (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-3-carboxypropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]hexanoyl]amino]-3-carboxypropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-carboxypropanoyl]amino]acetyl]amino]-3-carboxypropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]hexanoyl]amino]-3-carboxypropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-carboxypropanoyl]amino]-3-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]hexanoyl]amino]-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]hexanoic acid

InChI

 InChI=1S/C120H169N31O49S/c1-4-56(2)98(119(198)150-84(49-96(174)175)117(196)139-72(37-59-21-27-64(154)28-22-59)106(185)134-68(15-7-11-32-123)103(182)145-81(46-93(168)169)114(193)147-83(48-95(172)173)116(195)148-82(47-94(170)171)115(194)146-78(43-90(162)163)110(189)135-69(120(199)200)16-8-12-33-124)151-118(197)85(50-97(176)177)149-108(187)74(39-61-52-127-55-130-61)141-113(192)80(45-92(166)167)144-101(180)66(13-5-9-30-121)132-104(183)70(35-57-17-23-62(152)24-18-57)137-109(188)76(41-88(158)159)131-86(155)53-128-100(179)75(40-87(156)157)142-107(186)73(38-60-51-126-54-129-60)140-112(191)79(44-91(164)165)143-102(181)67(14-6-10-31-122)133-105(184)71(36-58-19-25-63(153)26-20-58)138-111(190)77(42-89(160)161)136-99(178)65(125)29-34-201-3/h17-28,51-52,54-56,65-85,98,152-154H,4-16,29-50,53,121-125H2,1-3H3,(H,126,129)(H,127,130)(H,128,179)(H,131,155)(H,132,183)(H,133,184)(H,134,185)(H,135,189)(H,136,178)(H,137,188)(H,138,190)(H,139,196)(H,140,191)(H,141,192)(H,142,186)(H,143,181)(H,144,180)(H,145,182)(H,146,194)(H,147,193)(H,148,195)(H,149,187)(H,150,198)(H,151,197)(H,156,157)(H,158,159)(H,160,161)(H,162,163)(H,164,165)(H,166,167)(H,168,169)(H,170,171)(H,172,173)(H,174,175)(H,176,177)(H,199,200)/t56-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,98-/m0/s1

InChI Key

 SNXSKDGBSPFDDR-ASSVVPLUSA-N

Isomeric SMILES

 CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC2=CN=CN2)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)[C@H](CC(=O)O)NC(=O)CNC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC4=CN=CN4)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC5=CC=C(C=C5)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCSC)N

Canonical SMILES

 CCC(C)C(C(=O)NC(CC(=O)O)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCCN)C(=O)NC(CC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CC2=CN=CN2)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)C(CC(=O)O)NC(=O)CNC(=O)C(CC(=O)O)NC(=O)C(CC4=CN=CN4)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)C(CC(=O)O)NC(=O)C(CCSC)N

Origin of Product

 United States

Comparison with Similar Compounds

3xFLAG vs. HA Tag

Feature 3xFLAG HA Tag (Hemagglutinin)
Structure Triplicate DYKDDDDK Single or tandem YPYDVPDYA repeats
Antibody Affinity High (IC50 = 96 nM) Moderate (KD ~10–100 nM)
Applications Broad (IP, ChIP, live-cell imaging) Commonly used in immunohistochemistry
Interference Hydrophilic (pI 3.6) may hinder solubility Neutral pI reduces structural interference
Cross-Reactivity Low Potential with FRT-based systems

Key Findings :

  • 3xFLAG and 2xHA tags show comparable subcellular localization in neuronal markers, but HA may exhibit cross-reactivity in conditional expression systems .
  • 3xFLAG’s superior binding affinity makes it preferable for low-abundance protein detection .

3xFLAG vs. V5 Tag

Feature 3xFLAG V5 Epitope (GKPIPNPLLGLDST)
Charge Highly acidic (pI 3.6) Neutral (pI 5.71)
Purification Efficient with anti-FLAG M2 resin Requires anti-V5 antibodies
Interference Disrupted InaZ purification due to hydrophilicity Neutral charge minimizes interference
Detection Limit 500 pg detectable by Western blot ~1–10 ng typical

Key Findings :

  • The V5 tag’s neutral charge resolved solubility issues in InaZ purification, where 3xFLAG failed due to hydrophilicity .
  • 3xFLAG offers superior sensitivity for trace protein detection .

3xFLAG vs. GFP/mCherry Fusion Tags

Feature 3xFLAG GFP/mCherry
Detection Requires antibodies Direct fluorescence imaging
Size Small (~3 kDa) Large (~27 kDa)
Artifacts Rare Overexpression may alter localization
Applications Quantitative assays (WB, IP) Live-cell tracking

Key Findings :

  • 3xFLAG caused unique cleavage products in C. elegans NUC-1 fusion proteins, unlike mCherry tags .
  • Fluorescent tags are ideal for real-time imaging but lack 3xFLAG’s precision in biochemical assays .

Research Considerations

  • Tag Position : N-terminal 3xFLAG tags in yeast ceramide synthase (Lip1) enabled successful purification, while C-terminal tagging in C. reinhardtii CrCO preserved complex formation with NF-YB/NF-YC .
  • Organism-Specific Effects : Tissue-specific degradation of 3xFLAG-tagged proteins in C. elegans neurons highlights context-dependent stability .
  • Alternatives : For proteins sensitive to charge, V5 or Myc tags may outperform 3xFLAG .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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